Eicosanyl caffeate
Eicosanyl caffeate
Brand Name:
Vulcanchem
CAS No.:
28593-90-0
VCID:
VC0158488
InChI:
InChI=1S/C29H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-33-29(32)23-21-26-20-22-27(30)28(31)25-26/h20-23,25,30-31H,2-19,24H2,1H3/b23-21+
SMILES:
CCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)O
Molecular Formula:
C29H48O4
Molecular Weight:
460.7 g/mol
Eicosanyl caffeate
CAS No.: 28593-90-0
Reference Standards
VCID: VC0158488
Molecular Formula: C29H48O4
Molecular Weight: 460.7 g/mol
| CAS No. | 28593-90-0 |
|---|---|
| Product Name | Eicosanyl caffeate |
| Molecular Formula | C29H48O4 |
| Molecular Weight | 460.7 g/mol |
| IUPAC Name | icosyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C29H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-33-29(32)23-21-26-20-22-27(30)28(31)25-26/h20-23,25,30-31H,2-19,24H2,1H3/b23-21+ |
| Standard InChIKey | LTSJTDDQUOUKJT-XTQSDGFTSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCCCOC(=O)/C=C/C1=CC(=C(C=C1)O)O |
| SMILES | CCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)O |
| Appearance | Powder |
| PubChem Compound | 5320238 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume